![molecular formula C19H19N3O4 B063159 Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate CAS No. 180859-75-0](/img/structure/B63159.png)
Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate, also known as AG-1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. This compound has been extensively studied for its potential therapeutic applications in various types of cancer.
Mechanism of Action
Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate acts as a competitive inhibitor of the ATP-binding site of EGFR tyrosine kinase, preventing its activation and downstream signaling pathways. This leads to the inhibition of cell proliferation, angiogenesis, and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the activation of downstream signaling pathways such as PI3K/Akt and MAPK/ERK, which are involved in cell survival and proliferation. In addition, this compound has been shown to inhibit angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF) in cancer cells.
Advantages and Limitations for Lab Experiments
Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate is a highly specific inhibitor of EGFR tyrosine kinase, which makes it a valuable tool for studying the role of EGFR in cancer. However, its effectiveness may vary depending on the type of cancer and the EGFR mutation status. In addition, this compound has a relatively short half-life, which may limit its use in long-term experiments.
Future Directions
Further studies are needed to explore the potential of Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate as a therapeutic agent for cancer. One direction is to investigate its combination with other targeted therapies or chemotherapy to enhance its anti-tumor activity. Another direction is to develop more potent and selective EGFR inhibitors with improved pharmacokinetic properties. Finally, the use of this compound in other diseases such as inflammatory disorders and neurodegenerative diseases should also be explored.
Synthesis Methods
Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate can be synthesized by reacting 4-(4-morpholinylcarbonyl)-2-quinolineacetic acid with ethyl alpha-cyano-4-hydroxycinnamate in the presence of thionyl chloride. The resulting product is purified by recrystallization from ethanol.
Scientific Research Applications
Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate has been widely used in scientific research as a tool to study the role of EGFR in cancer. It has been shown to inhibit the growth of various cancer cell lines in vitro, including breast, lung, and colon cancer cells. In vivo studies have also demonstrated its anti-tumor activity in animal models of cancer.
Properties
180859-75-0 | |
Molecular Formula |
C19H19N3O4 |
Molecular Weight |
353.4 g/mol |
IUPAC Name |
ethyl 2-cyano-2-[4-(morpholine-4-carbonyl)quinolin-2-yl]acetate |
InChI |
InChI=1S/C19H19N3O4/c1-2-26-19(24)15(12-20)17-11-14(13-5-3-4-6-16(13)21-17)18(23)22-7-9-25-10-8-22/h3-6,11,15H,2,7-10H2,1H3 |
InChI Key |
FSPCNIATCQGCQS-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(C#N)C1=NC2=CC=CC=C2C(=C1)C(=O)N3CCOCC3 |
Canonical SMILES |
CCOC(=O)C(C#N)C1=NC2=CC=CC=C2C(=C1)C(=O)N3CCOCC3 |
synonyms |
Ethyl alpha-cyano-4-(4-morpholinylcarbonyl)-2-quinolineacetate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.